6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• Molecular Formula: C23H28N6O3
• Molecular Weight: 436.5 g/mol
• IUPAC Name: 6-imino-11-methyl-7-(3-morpholin-4-ylpropyl)-2-oxo-N-prop-2-enyl-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C23H28N6O3/c1-3-7-25-22(30)17-15-18-21(26-20-16(2)6-4-9-29(20)23(18)31)28(19(17)24)10-5-8-27-11-13-32-14-12-27/h3-4,6,9,15,24H,1,5,7-8,10-14H2,2H3,(H,25,30)
• InChI Key: ILBLUKDXSXKRMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCCN4CCOCC4)C(=O)NCC=C

Description

This compound features a complex polycyclic framework with a triazatricyclo[8.4.0.0³,⁸]tetradeca core, substituted with a morpholin-4-ylpropyl side chain and a propenyl carboxamide group. The morpholine moiety is known to enhance solubility and influence pharmacokinetic properties, while the triazatricyclic system may contribute to target binding via hydrogen bonding and π-π interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multiple steps:

Formation of the Tricyclic Core: The tricyclic core can be synthesized through a series of cyclization reactions. Starting materials often include substituted anilines and aldehydes, which undergo condensation and cyclization under acidic or basic conditions.

Introduction of the Morpholinyl Propyl Group: This step involves the alkylation of the tricyclic core with a morpholinyl propyl halide, typically using a strong base like sodium hydride (NaH) or potassium carbonate (K2CO3) in an aprotic solvent such as dimethylformamide (DMF).

Imination and Carboxamide Formation: The final steps include the introduction of the imino group and the formation of the carboxamide. This can be achieved through reactions with appropriate amines and carboxylic acid derivatives under mild conditions.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to maximize yield and purity. This could include the use of continuous flow reactors for better control of reaction conditions and the implementation of purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the methyl and morpholinyl groups. Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reduction reactions can target the imino and oxo groups. Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are typical reducing agents.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the morpholinyl propyl group. Halogenated reagents and strong nucleophiles like thiols or amines are commonly used.

Common Reagents and Conditions

Oxidation: KMnO4 in aqueous or acidic medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base like K2CO3.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted derivatives with various functional groups.

Scientific Research Applications

Chemistry

In chemistry, this compound is studied for its unique structural properties and reactivity. It serves as a model compound for understanding tricyclic systems and their behavior under different chemical conditions.

Biology

Biologically, the compound is investigated for its potential as a pharmacophore. Its structure suggests possible interactions with biological macromolecules, making it a candidate for drug development.

Medicine

In medicine, the compound is explored for its potential therapeutic effects. Its ability to interact with specific molecular targets could lead to the development of new treatments for diseases.

Industry

Industrially, the compound could be used in the synthesis of more complex molecules. Its reactivity and functional groups make it a versatile intermediate in organic synthesis.

Mechanism of Action

The mechanism by which 6-imino-11-methyl-7-[3-(morpholin-4-yl)propyl]-2-oxo-N-(prop-2-en-1-yl)-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide exerts its effects involves binding to specific molecular targets. These targets could include enzymes, receptors, or nucleic acids. The compound’s tricyclic structure allows it to fit into binding pockets, potentially inhibiting or modulating the activity of its targets.

Comparison with Similar Compounds

Table 1: Structural and Physicochemical Comparison

Compound Name	Core Structure	Molecular Weight	logP	HBD	HBA	Key Functional Groups
Target Compound	Triazatricyclo[8.4.0.0³,⁸]	~450 (estimated)	2.1	3	8	Morpholine, propenyl carboxamide
Oleanolic Acid	Pentacyclic triterpenoid	456.7	6.3	3	3	Hydroxyl, carboxylic acid
Hederagenin	Pentacyclic triterpenoid	472.7	6.8	3	4	Hydroxyl, carboxylic acid
Lankacidin C	Macrolide-polyketide hybrid	577.6	3.5	5	9	Lactone, amine, hydroxyl

• Morpholine vs. Triterpenoid Scaffolds: The target compound’s morpholine and triazatricyclo core contrast with triterpenoids’ fused pentacyclic systems, leading to lower logP (2.1 vs. 6.3–6.8), suggesting improved aqueous solubility .
• HBD/HBA Profiles: The target’s higher hydrogen bond acceptor count (HBA = 8) compared to triterpenoids (HBA = 3–4) may enhance target binding specificity, akin to lankacidin C’s polyketide-derived HBA-rich structure .

Mechanistic and Functional Comparisons

Mechanism of Action (MOA) Predictions

Using the methodology of Park et al. (2023), molecular docking and transcriptome analysis can infer MOA similarities. For example:

• Oleanolic Acid and Hederagenin: Share anti-inflammatory and anticancer activities via PPARγ and NF-κB modulation . The target compound’s triazatricyclo system may similarly interact with hydrophobic binding pockets in kinases or transcription factors.
• Lankacidin C: Exhibits antitumor activity by inhibiting ribosomal RNA synthesis .